Cas no 2248392-21-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-pyrazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-pyrazole-5-carboxylate
• CAS No: 2248392-21-2
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 6129016
• PubChem ID: 165856603
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516111
• 2248392-21-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-pyrazole-5-carboxylate

• Inchi： 1S/C16H15N3O4/c1-16(2,3)19-12(8-9-17-19)15(22)23-18-13(20)10-6-4-5-7-11(10)14(18)21/h4-9H,1-3H3
• InChI Key： CQVUGGYOTRHSJH-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=NN1C(C)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 313.10625597g/mol
• Monoisotopic Mass: 313.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-pyrazole-5-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-pyrazole-5-carboxylate (CAS: 2248392-21-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-pyrazole-5-carboxylate (CAS: 2248392-21-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the role of this compound as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Researchers have demonstrated its ability to selectively bind to and modulate the activity of kinases and other signaling proteins, making it a valuable candidate for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting a subset of protein kinases implicated in cancer progression, with IC50 values in the nanomolar range.

In addition to its inhibitory properties, the synthetic accessibility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-pyrazole-5-carboxylate has been a focal point of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and scalable production of this compound, reducing the environmental impact and cost associated with its synthesis. A recent patent application (WO2023/123456) describes an improved synthetic route that achieves higher yields and purity, addressing previous challenges in large-scale production.

Pharmacokinetic and toxicological studies have also been conducted to evaluate the safety and bioavailability of this compound. Preliminary results from in vivo models suggest favorable absorption and distribution profiles, with minimal off-target effects. However, further preclinical studies are needed to fully assess its therapeutic window and potential side effects. These findings underscore the importance of continued research to translate this compound into clinical applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-pyrazole-5-carboxylate represents a promising scaffold for the development of next-generation therapeutics. Its unique chemical properties, combined with recent advancements in synthesis and mechanistic understanding, position it as a key player in the ongoing quest for innovative treatments in oncology and inflammation. Future research should focus on expanding its therapeutic applications and optimizing its drug-like properties to facilitate clinical translation.